Cas no 939983-16-1 (rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine)

• Product Name: rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine
• CAS No: 939983-16-1
• MF: C₁₆H₁₈Cl₂N₂
• MW: 309.233521938324
• MDL: MFCD27665478
• CID: 831257
• PubChem ID: 58894229
• Update Time: 2025-10-30

rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 4,4'-((2R,3S)-Butane-2,3-diyl)bis(chlorobenzene)
• (2R,3S)-rel-2,3-Bis(4-chlorophenyl)butane-2,3-diamine
• (2R,3S)-rel-2,3-bis(4-chlorophenyl)-2,3-Butanediamine
• 2,3-BUTANEDIAMINE, 2,3-BIS(4-CHLOROPHENYL)-, (2R,3S)-REL-
• meso-2,3-Bis(4-chlorophenyl)butane-2,3-diamine
• 2,3-Butanediamine,2,3-bis(4-chlorophenyl)-,(2R,3S)-rel-
• BCP14300
• AX8234850
• rel-(2R,3S)-2,3-Bis(4-chlorophenyl)-2,3-butanediamine
• rel-(2R,3S)-2,3-Bis(4-chlorophenyl)-2,3-butanediamine (ACI)
• rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine
• EX-A1691
• (2S,3R)-2,3-bis(4-chlorophenyl)butane-2,3-diamine
• 939983-16-1
• AS-46974
• F11090
• 1429231-94-6
• (2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine
• AKOS024258829
• CS-B0042
• SCHEMBL1546682
• MFCD27665478

• MDL： MFCD27665478
• Inchi： 1S/C16H18Cl2N2/c1-15(19,11-3-7-13(17)8-4-11)16(2,20)12-5-9-14(18)10-6-12/h3-10H,19-20H2,1-2H3/t15-,16+
• InChI Key： LWRJAHOWKXOLSQ-IYBDPMFKSA-N
• SMILES： [C@](C1C=CC(Cl)=CC=1)(N)(C)[C@](C1C=CC(Cl)=CC=1)(N)C

Computed Properties

• Exact Mass: 308.0847040g/mol
• Monoisotopic Mass: 308.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 3

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.046 g/l) (25 º C),

Additional information on rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine

Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine (CAS No. 939983-16-1): A Comprehensive Overview

Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine, identified by its Chemical Abstracts Service Number (CAS No. 939983-16-1), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique stereochemical configuration and chemical structure, presents a promising candidate for various biochemical applications.

The molecular structure of Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine consists of a butane backbone with two amino groups (-NH₂) substituents at the 2 and 3 positions, each attached to a 4-chlorophenyl group. This specific arrangement imparts distinct stereochemical properties, making it a valuable scaffold for designing molecules with tailored biological activities. The presence of chlorine atoms at the para position of the phenyl rings enhances the compound's lipophilicity and potential interaction with biological targets.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry of Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine makes it an excellent candidate for such applications. Researchers have explored its utility in catalytic processes where precise control over enantioselectivity is crucial. The compound's ability to induce specific stereoisomer formation has been leveraged in the synthesis of complex pharmaceutical intermediates.

One of the most compelling aspects of Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine is its potential in drug discovery. The combination of its rigid framework and functional groups allows for selective binding to biological receptors. Recent studies have demonstrated its effectiveness as a building block in the design of novel therapeutic agents. For instance, derivatives of this compound have shown promise in modulating enzyme activity and inhibiting pathogenic pathways.

The pharmaceutical industry has been particularly interested in exploring the pharmacological properties of Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine. Researchers have synthesized various analogs to evaluate their efficacy in treating a range of diseases. Preliminary findings suggest that certain derivatives exhibit significant anti-inflammatory and antimicrobial properties. These discoveries underscore the compound's potential as a lead molecule for developing new drugs.

The synthesis of Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as chiral resolution and asymmetric hydrogenation have been employed to obtain the desired enantiomerically pure product. The robustness of its synthetic route makes it a reliable starting material for further chemical modifications.

The chemical stability of Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine under various conditions has also been thoroughly investigated. Studies indicate that the compound remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. This information is crucial for ensuring its long-term viability in both laboratory and industrial settings.

In conclusion, Rel-(2R,3S)-2,3-bis(4-chlorophenyl)butane-2,3-diamine (CAS No. 939983-16-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique stereochemical properties and functional groups make it an ideal candidate for designing novel therapeutic agents and chiral auxiliaries. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.